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Compound of Interest

Compound Name: C31H26ClN3O3

Cat. No.: B12140327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural

elucidation of the compound with the molecular formula C31H26ClN3O3. This molecule is

identified as APJ receptor agonist 1, a potent agonist for the apelin receptor, with potential

applications in cardiovascular research.

Compound Identification
Property Value

Molecular Formula C31H26ClN3O3

IUPAC Name

[1,1'-Biphenyl]-2-carboxylic acid, 2'-(1H-

benzimidazol-2-yl)-6'-chloro-4-[[[(1R)-1-

phenylbutyl]amino]carbonyl]-, (1S)-

CAS Number 2287153-38-0

Molecular Weight 524.01 g/mol

Synthesis
The synthesis of APJ receptor agonist 1 involves a multi-step process culminating in the

formation of the biphenyl-benzimidazole scaffold and subsequent amidation. While the direct

experimental protocol from a peer-reviewed journal article is not readily available in the public
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domain, the synthesis can be inferred from patent literature, specifically patent WO

2018/097944 A1, which discloses the preparation of related compounds. The general synthetic

strategy involves the coupling of a substituted biphenyl carboxylic acid with a functionalized

benzimidazole derivative.

A plausible synthetic route, based on common organic chemistry methodologies for similar

structures, is outlined below.

Logical Synthesis Workflow
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Biphenyl Carboxylic Acid Synthesis

Benzimidazole Amine Synthesis

Final Amide CouplingSubstituted Bromobenzene Suzuki Coupling
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To cite this document: BenchChem. [In-Depth Technical Guide: Synthesis and Structural
Elucidation of C31H26ClN3O3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12140327#c31h26cln3o3-synthesis-and-structural-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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